N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• InChI: InChI=1S/C16H20FN3O/c1-2-20-12(8-9-19-20)11-18-15-7-4-10-21-16-13(15)5-3-6-14(16)17/h3,5-6,8-9,15,18H,2,4,7,10-11H2,1H3
• InChI Key: SYNLOLVJHVLTEY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC2CCCOC3=C2C=CC=C3F
• Molecular Formula: C16H20FN3O
• Molecular Weight: 289.35 g/mol

Description

N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves the inhibition of specific enzymes and signaling pathways that are involved in the development and progression of various diseases. It has been found to exert its effects by modulating the activity of proteins involved in cell signaling, DNA repair, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor activity. It has also been found to improve cardiovascular function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine exhibits several advantages for lab experiments, including high potency, selectivity, and low toxicity. However, its limitations include poor solubility and stability, which can affect its efficacy and reproducibility.

Future Directions

Several future directions for the research and development of N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine have been proposed. These include the development of new synthetic methods to improve yield and purity, the optimization of its pharmacokinetic and pharmacodynamic properties, and the identification of new therapeutic applications. Additionally, further studies are needed to elucidate its mechanism of action and to evaluate its safety and efficacy in preclinical and clinical trials.
In conclusion, this compound is a promising chemical compound that exhibits potential applications in the field of medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and to develop safe and effective treatments for various diseases.

Synthesis Methods

The synthesis of N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves the reaction of 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine with 2-ethylpyrazole in the presence of a suitable catalyst. The reaction is carried out under specific conditions of temperature and pressure to ensure the desired product is obtained in high yield and purity.

Scientific Research Applications

N-[(2-ethylpyrazol-3-yl)methyl]-9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit promising activity against various diseases, including cancer, inflammation, and cardiovascular disorders.